3-(3-chloro-1H-1,2,4-triazol-1-yl)adamantane-1-carbohydrazide

Specification

• CAS No.: 438220-66-7
• Molecular Formula: C13H18ClN5O
• Molecular Weight: 295.77g/mol
• IUPAC Name: 3-(3-chloro-1,2,4-triazol-1-yl)adamantane-1-carbohydrazide
• Standard InChI: InChI=1S/C13H18ClN5O/c14-11-16-7-19(18-11)13-4-8-1-9(5-13)3-12(2-8,6-13)10(20)17-15/h7-9H,1-6,15H2,(H,17,20)
• Standard InChI Key: LYIUVLMHHXZHBQ-UHFFFAOYSA-N
• SMILES: C1C2CC3(CC1CC(C2)(C3)N4C=NC(=N4)Cl)C(=O)NN
• Canonical SMILES: C1C2CC3(CC1CC(C2)(C3)N4C=NC(=N4)Cl)C(=O)NN

Introduction

Chemical Identity and Structural Characteristics

3-(3-Chloro-1H-1,2,4-triazol-1-yl)adamantane-1-carbohydrazide is a complex organic molecule featuring a 1,2,4-triazole ring substituted with a chlorine atom at the 3-position, an adamantane cage structure, and a carbohydrazide functional group. The compound represents an intersection of heterocyclic chemistry and polycyclic structures, providing a unique molecular architecture with potential for diverse chemical interactions.

Basic Identification Data

The compound is formally identified through various chemical identifiers as presented in the following table:

Parameter	Value
CAS Number	438220-66-7
IUPAC Name	3-(3-chloro-1,2,4-triazol-1-yl)adamantane-1-carbohydrazide
Molecular Formula	C₁₃H₁₈ClN₅O
Molecular Weight	295.77 g/mol
Density	1.8±0.1 g/cm³

These identification parameters provide essential information for researchers seeking to work with this compound and establish its unique chemical identity in databases and literature.

Structural Representation

The molecular structure can be represented through various chemical notation systems that capture its three-dimensional architecture and connectivity:

Representation Type	Value
Canonical SMILES	C1C2CC3(CC1CC(C2)(C3)N4C=NC(=N4)Cl)C(=O)NN
InChI	InChI=1S/C13H18ClN5O/c14-11-16-7-19(18-11)13-4-8-1-9(5-13)3-12(2-8,6-13)10(20)17-15/h7-9H,1-6,15H2,(H,17,20)
InChI Key	LYIUVLMHHXZHBQ-UHFFFAOYSA-N

These structural representations are critical for computational studies, database searches, and structure-activity relationship analyses in medicinal chemistry research.

Structural Components and Features

1,2,4-Triazole Moiety

The 1,2,4-triazole ring represents a key pharmacophore in this molecule. 1,2,4-Triazoles are five-membered heterocyclic compounds containing three nitrogen atoms. This structure is significant in medicinal chemistry as similar triazole derivatives have demonstrated various biological activities including anticonvulsant, antibacterial, antifungal, and anticancer properties.

The chloro substituent at the 3-position of the triazole ring likely influences the electronic properties, lipophilicity, and potential hydrogen bonding interactions of the molecule. Chloro-substituted heterocycles often demonstrate enhanced membrane permeability and metabolic stability compared to their unsubstituted counterparts.

Adamantane Structure

The adamantane cage structure provides a rigid, lipophilic scaffold that can enhance the compound's ability to cross biological membranes and interact with hydrophobic binding pockets in target proteins. Adamantane-based compounds have historical significance in medicinal chemistry, with applications in antiviral and neurological disorder treatments.

Carbohydrazide Functional Group

The carbohydrazide (-C(=O)NHNH₂) functional group introduces hydrogen bond donor and acceptor sites that can participate in key molecular recognition events with biological targets. This functional group bears structural similarity to hydrazides that are found in various bioactive compounds and can serve as a point for further derivatization in structure optimization studies.

Structure-Activity Relationships

Understanding the structure-activity relationships (SAR) of 3-(3-chloro-1H-1,2,4-triazol-1-yl)adamantane-1-carbohydrazide requires consideration of how each structural component might contribute to its biological activity.

Role of the Triazole Ring

The 1,2,4-triazole ring is known to interact with various biological targets through:

• Hydrogen bonding interactions via nitrogen atoms

• π-stacking with aromatic amino acid residues in protein binding sites

• Metal coordination in metalloproteins

The chloro substituent at the 3-position likely modifies these interactions by:

• Altering the electronic distribution in the triazole ring

• Providing a potential site for halogen bonding

• Increasing the lipophilicity of the molecule

Contribution of the Adamantane Scaffold

The adamantane scaffold likely contributes to the compound's biological profile through:

• Enhancing lipophilicity and membrane permeability

• Providing metabolic stability

• Creating a rigid three-dimensional structure that can influence receptor binding

Impact of the Carbohydrazide Group

The carbohydrazide functional group potentially contributes to biological activity by:

• Forming hydrogen bonds with target proteins

• Providing a reactive site for potential prodrug development

• Allowing for further derivatization to optimize activity

Research Applications and Future Directions

Based on its structure and the known properties of related compounds, 3-(3-chloro-1H-1,2,4-triazol-1-yl)adamantane-1-carbohydrazide offers several promising research directions.

Chemical Modification Opportunities

The compound offers several sites for chemical modification to create libraries of derivatives:

• Functionalization of the hydrazide group through condensation reactions

• Modification of the adamantane scaffold

• Substitution at different positions of the triazole ring

Such modifications could be employed in structure-activity relationship studies to optimize properties for specific applications.